Cas no 2228684-65-7 (1-methyl-5-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-methyl-5-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2228684-65-7
• MF: C₁₂H₉F₃N₂O₃
• MW: 286.206673383713
• CID: 5804495
• PubChem ID: 165633149
• Update Time: 2025-10-28

1-methyl-5-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid
• EN300-1961571
• 2228684-65-7
• 1-methyl-5-[4-(trifluoromethoxy)phenyl]-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C12H9F3N2O3/c1-17-10(9(6-16-17)11(18)19)7-2-4-8(5-3-7)20-12(13,14)15/h2-6H,1H3,(H,18,19)
• InChI Key： SFWDFDXFDRMSCY-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=C(C(=O)O)C=NN1C)(F)F

Computed Properties

• Exact Mass: 286.05652664g/mol
• Monoisotopic Mass: 286.05652664g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on 1-methyl-5-4-(trifluoromethoxy)phenyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228684-65-7)

1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2228684-65-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique pyrazole-carboxylic acid backbone and trifluoromethoxy substituent, serves as a versatile intermediate for the synthesis of bioactive molecules. Its structural features make it particularly valuable in drug discovery and crop protection applications.

The molecular structure of 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid incorporates a pyrazole ring substituted with a methyl group at the 1-position and a 4-(trifluoromethoxy)phenyl moiety at the 5-position. The presence of the carboxylic acid functional group at the 4-position enhances its reactivity, enabling it to participate in various chemical transformations. This compound is often utilized in the development of pharmaceutical intermediates and agrochemical active ingredients, aligning with current trends in sustainable chemistry and green synthesis.

One of the key reasons for the growing interest in 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid is its potential role in addressing modern challenges in drug development. Researchers are exploring its derivatives for applications in anti-inflammatory, antimicrobial, and anticancer therapies. The trifluoromethoxy group is known to improve metabolic stability and bioavailability, making this compound particularly attractive for medicinal chemistry projects. Recent studies have highlighted its utility in designing kinase inhibitors, a hot topic in precision medicine.

In the agrochemical sector, 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid has shown promise as a building block for novel pesticides and herbicides. The trifluoromethoxy moiety is increasingly recognized for its ability to enhance the biological activity of crop protection agents. This aligns with the global demand for more efficient and environmentally friendly agricultural solutions, particularly in the context of climate change and food security challenges.

The synthesis of 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern synthetic approaches emphasize atom economy and reduced environmental impact, reflecting the principles of green chemistry. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring precise quality control for research and industrial applications.

From a commercial perspective, 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid is gaining traction in the fine chemicals market. Suppliers and manufacturers are responding to increased demand from pharmaceutical and agrochemical companies seeking innovative building blocks for their R&D programs. The compound's CAS number 2228684-65-7 serves as a unique identifier in global chemical databases and regulatory documentation, facilitating its trade and application across international markets.

Quality standards for 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid are strictly maintained, with typical specifications requiring ≥95% purity for most research applications. Storage recommendations usually suggest keeping the compound in a cool, dry environment, protected from light and moisture to ensure long-term stability. These handling protocols are particularly important for maintaining the integrity of the carboxylic acid functionality and trifluoromethoxy group during storage and transportation.

Future research directions for 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid may explore its potential in emerging areas such as bioconjugation chemistry and material science. The compound's structural features make it a candidate for developing novel fluorescent probes or polymeric materials with specialized properties. As synthetic methodologies continue to advance, we can anticipate new applications for this versatile chemical building block in cutting-edge scientific disciplines.

For researchers and industry professionals seeking detailed technical information about 1-methyl-5-(4-(trifluoromethoxy)phenyl)-1H-pyrazole-4-carboxylic acid (CAS 2228684-65-7, comprehensive data sheets are available from reputable chemical suppliers. These typically include full spectroscopic data, solubility characteristics, and safety handling guidelines. The compound's growing importance in both pharmaceutical and agrochemical research ensures its continued relevance in the chemical innovation landscape.